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Compound of Interest

Compound Name: Chloroacetyl bromide

Cat. No.: B8571682

An In-depth Technical Guide to Chloroacetyl
Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Chloroacetyl bromide (C2H2BrClO). It is intended to serve as a critical resource
for researchers, chemists, and professionals in the field of drug development and organic
synthesis. This document details the compound's structural and physicochemical
characteristics, reactivity, and essential experimental protocols, including safety and handling
procedures.

Core Physical and Chemical Properties

Chloroacetyl bromide is a halogenated acyl bromide.[1] As a bifunctional compound, it
possesses two reactive sites: the highly reactive acyl bromide group and the alkyl halide
(alpha-chloro group). This dual reactivity makes it a valuable building block in the synthesis of a
wide range of more complex molecules, particularly in the pharmaceutical and agrochemical
industries.[1][2]

The key physical and chemical properties of Chloroacetyl bromide are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C2H2BrCIO [B14151[61[7]
Molecular Weight 157.39 g/mol [31[41[6]
CAS Number 15018-06-1 [31[41(5][71(8]
IUPAC Name 2-chloroacetyl bromide [3]
Synonyms Acetyl bromide, chloro- [7119]
Density Information not available

Boiling Point Information not available [8]

Melting Point Information not available [8]

Exact Mass 155.89775 Da 3114171

Canonical SMILES

C(C(=0)Br)Cl

[416]1[7]

LKRZCUQFUCYWLZ-
InChl Key [31[61[7]
UHFFFAOYSA-N
Topological Polar Surface Area  17.1 A2 [31[7]
Complexity 44.9 [31141[7]
Hydrogen Bond Donor Count 0 [41[7]
Hydrogen Bond Acceptor
1 [41[7]
Count
Rotatable Bond Count 1 [41[7]

Note: Specific values for density, boiling point, and melting point are not readily available in the
provided search results. For comparison, the related compound Bromoacetyl bromide has a
boiling point of 147-150 °C and a density of 2.317 g/mL.[10] Chloroacetyl chloride has a boiling
point of 105-106 °C, a melting point of -22 °C, and a density of 1.418 g/mL.

Chemical Reactivity and Signaling Pathways
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Chloroacetyl bromide's reactivity is dominated by the electrophilic nature of the carbonyl
carbon and the susceptibility of the alpha-carbon to nucleophilic attack.

» Nucleophilic Acyl Substitution: The acyl bromide is an excellent leaving group, making the
carbonyl carbon highly susceptible to attack by a wide range of nucleophiles. This is the
primary reaction pathway. Common nucleophiles include amines, alcohols, and thiols,
leading to the formation of amides, esters, and thioesters, respectively. These reactions are
typically rapid and often exothermic.[11]

e Nucleophilic Substitution at the Alpha-Carbon: The chlorine atom at the alpha-position can
also be displaced by nucleophiles in an Sn2 reaction.[12] This allows for further
functionalization of the molecule after the initial acylation reaction has occurred. The
reactivity of the alpha-chloro group is generally lower than that of the acyl bromide.

o Hydrolysis: Like other acyl halides, Chloroacetyl bromide reacts violently with water and
moisture.[13] This hydrolysis reaction produces chloroacetic acid and hydrobromic acid,
releasing corrosive vapors.[14] Due to its moisture sensitivity, it must be handled under
anhydrous (dry) conditions.[15][16]

The reaction with nucleophiles, such as an amine, proceeds through a nucleophilic addition-
elimination mechanism. The nucleophile attacks the electrophilic carbonyl carbon, forming a
tetrahedral intermediate. Subsequently, the bromide ion is eliminated, regenerating the
carbonyl double bond and forming the final amide product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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